N-Nitrosomorpholine N-Nitrosomorpholine N-Nitrosomorpholine is a yellow, crystalline nitrosamine that is sensitive to light. N-Nitrosomorpholine is not used or produced commercially in the US. This substance has been found as a contaminant in rubber products, including rubber nipples for baby bottles, and is also found in several vegetables, cheeses, alcoholic beverages and fruits. N-Nitrosomorpholine is reasonably anticipated to be a human carcinogen. (NCI05)
N-nitrosomorpholine appears as yellow crystals. Golden liquid with many crystals at 68°F. (NTP, 1992)
N-nitrosomorpholine is a nitrosamine that is morpholine in which the hydrogen attached to the nitrogen is replaced by a nitroso group. A carcinogen and mutagen, it is found in snuff tobacco. It has a role as a carcinogenic agent and a mutagen.
Brand Name: Vulcanchem
CAS No.: 59-89-2
VCID: VC0121250
InChI: InChI=1S/C4H8N2O2/c7-5-6-1-3-8-4-2-6/h1-4H2
SMILES: C1COCCN1N=O
Molecular Formula: C4H8N2O2
Molecular Weight: 116.12 g/mol

N-Nitrosomorpholine

CAS No.: 59-89-2

Reference Standards

VCID: VC0121250

Molecular Formula: C4H8N2O2

Molecular Weight: 116.12 g/mol

N-Nitrosomorpholine - 59-89-2

CAS No. 59-89-2
Product Name N-Nitrosomorpholine
Molecular Formula C4H8N2O2
Molecular Weight 116.12 g/mol
IUPAC Name 4-nitrosomorpholine
Standard InChI InChI=1S/C4H8N2O2/c7-5-6-1-3-8-4-2-6/h1-4H2
Standard InChIKey ZKXDGKXYMTYWTB-UHFFFAOYSA-N
SMILES C1COCCN1N=O
Canonical SMILES C1COCCN1N=O
Boiling Point 435 to 436 °F at 747 mm Hg (NTP, 1992)
225.0 °C
224-224.5 °C at 747 mm Hg
435°F at 747 mmHg
Colorform Yellow crystals
Melting Point 84 °F (NTP, 1992)
29.0 °C
29 °C
84°F
Physical Description N-nitrosomorpholine appears as yellow crystals. Golden liquid with many crystals at 68°F. (NTP, 1992)
Yellow crystals. Golden liquid with many crystals at 68°F.
Description N-Nitrosomorpholine is a yellow, crystalline nitrosamine that is sensitive to light. N-Nitrosomorpholine is not used or produced commercially in the US. This substance has been found as a contaminant in rubber products, including rubber nipples for baby bottles, and is also found in several vegetables, cheeses, alcoholic beverages and fruits. N-Nitrosomorpholine is reasonably anticipated to be a human carcinogen. (NCI05)
N-nitrosomorpholine appears as yellow crystals. Golden liquid with many crystals at 68°F. (NTP, 1992)
N-nitrosomorpholine is a nitrosamine that is morpholine in which the hydrogen attached to the nitrogen is replaced by a nitroso group. A carcinogen and mutagen, it is found in snuff tobacco. It has a role as a carcinogenic agent and a mutagen.
Shelf Life STABLE @ ROOM TEMP FOR MORE THAN 14 DAYS IN NEUTRAL & ALK AQ SOLN IN DARK; SLIGHTLY LESS STABLE IN ACIDIC SOLN.
LIGHT-SENSITIVE, ESP TO UV LIGHT; PHOTOCHEMICALLY REACTIVE.
Solubility greater than or equal to 100 mg/mL at 66° F (NTP, 1992)
8.61 M
Soluble in organic solvents
Miscible in water in all proportions
Synonyms alpha-acetoxy-N-nitrosomorpholine
N-nitrosomorpholine
Vapor Pressure 25 mm Hg (NTP, 1992)
0.036 mm Hg at 20 °C; 0.19 mm Hg at 40 °C (est)
25 mmHg
PubChem Compound 6046
Last Modified Nov 11 2021
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